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Abstract
Allyl cinnamate (C₁₂H₁₂O₂) is an ester of cinnamic acid and allyl alcohol, recognized for its

characteristic fruity, balsamic aroma.[1] While extensively used in the fragrance and flavor

industries, its chemical properties and potential biological activities are of increasing interest to

the scientific community. This document provides an in-depth technical overview of the

chemical properties of allyl cinnamate, including its physicochemical characteristics,

spectroscopic data, synthesis and purification protocols, and a summary of its known reactivity

and biological potential. All quantitative data is presented in structured tables for clarity and

comparative analysis. Methodologies for key experimental procedures are detailed to facilitate

reproducibility.

Chemical and Physical Properties
Allyl cinnamate is a colorless to pale yellow liquid at room temperature.[2][3] It is an organic

compound classified as an aromatic ester.[2] Its primary applications are in the fragrance and

flavor industries due to its pleasant fruity aroma reminiscent of peach, apricot, and pineapple.

[1][3][4]

Table 1: Physicochemical Properties of Allyl Cinnamate
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Property Value Reference(s)

IUPAC Name
prop-2-enyl (E)-3-phenylprop-

2-enoate
[5]

Synonyms
Allyl 3-phenylacrylate,

Cinnamic acid allyl ester
[2][5]

CAS Number 1866-31-5 [5]

Molecular Formula C₁₂H₁₂O₂ [5][6]

Molecular Weight 188.22 g/mol [5][7]

Appearance Colorless to pale yellow liquid [2][3][4]

Odor
Fruity, pineapple, spicy,

balsamic aroma
[1][4]

Boiling Point 150-152 °C at 15 mmHg [3][8]

Density 1.050-1.056 g/mL at 25 °C [1][3][5]

Refractive Index (n²⁰/D) 1.562-1.569 [1][3][5]

Flash Point > 100 °C (> 212 °F) [1]

Vapor Pressure 0.003 mmHg at 20 °C [1]

Solubility and Stability
Allyl cinnamate's solubility is characteristic of a medium-sized organic ester. It is practically

insoluble in water but soluble in organic solvents like alcohol and various oils.[3][5][9] It is

almost insoluble in propylene glycol.[3]

For storage, allyl cinnamate should be kept in tightly sealed containers in a cool, dry, and well-

ventilated area, away from heat and strong oxidizing agents.[4][9] It is stable under

recommended storage conditions, though it may be susceptible to hydrolysis by strong acids or

bases.[8][9]

Table 2: Solubility and Storage Data
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Parameter Description Reference(s)

Water Solubility Insoluble [3][5][9]

Organic Solvent Solubility Soluble in alcohol and oils [3][5][9]

Storage Conditions

Store tightly sealed under inert

gas in a cool, well-ventilated

area

[4][9]

Spectroscopic Data
The structural identification of allyl cinnamate is confirmed through various spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR)

spectroscopy, and Mass Spectrometry (MS).

Table 3: Spectroscopic Data for Allyl Cinnamate

Technique Key Data Points Reference(s)

¹H NMR Spectra available for review. [10]

¹³C NMR Spectra available for review. [6]

FTIR (ATR) Spectrum available for review. [5]

Mass Spectrometry (EI)
Mass spectrum available in

NIST database.
[11][12][13]

Kovats Retention Index
Standard non-polar: 1524,

1537; Standard polar: 2258
[5][11]

Experimental Protocols
Synthesis via Fischer Esterification
Allyl cinnamate is commercially produced through the direct esterification of cinnamic acid

with allyl alcohol, typically catalyzed by a strong acid like sulfuric acid.[2][3][9] This reaction is a

classic example of Fischer esterification.[14][15]
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Methodology:

Reactant Setup: In a round-bottom flask equipped with a reflux condenser (a Dean-Stark

trap is recommended to remove water and drive the equilibrium), dissolve trans-cinnamic

acid (1.0 equivalent) in an excess of allyl alcohol (e.g., 5-10 equivalents).[1][15][16]

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄) or

p-toluenesulfonic acid to the solution.[1][2]

Reflux: Heat the reaction mixture to reflux and maintain for 1 to 4 hours. The reaction

progress should be monitored using thin-layer chromatography (TLC).[1][15]

Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Dilute

the mixture with an organic solvent such as diethyl ether or ethyl acetate.[1][16]

Neutralization: Transfer the mixture to a separatory funnel and carefully wash with a

saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the remaining

acid. Subsequently, wash the organic layer with brine (saturated NaCl solution).[1][11]

Drying and Concentration: Dry the organic layer over an anhydrous drying agent like

magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Filter off the drying agent and

concentrate the organic solvent under reduced pressure using a rotary evaporator to yield

the crude allyl cinnamate.[1][11]

Cinnamic Acid +
Allyl Alcohol +
Acid Catalyst

Reflux
(1-4 hours)

 Heat Cool & Dilute
(Diethyl Ether)

Wash with NaHCO3
& Brine

Dry (Na2SO4) &
Concentrate

Purification
(Distillation or Chromatography) Pure Allyl Cinnamate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Allyl Cinnamate.

Purification
The crude product from the synthesis can be purified by vacuum distillation or column

chromatography to remove unreacted starting materials and byproducts.[2][17]
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Methodology (Fractional Distillation):

Apparatus Setup: Assemble a fractional distillation apparatus suitable for vacuum operation.

Ensure all joints are properly sealed.[18]

Distillation: Add the crude allyl cinnamate and a few boiling chips to the distillation flask.

Begin heating the flask gently under reduced pressure (e.g., 15 mmHg).[3][18]

Fraction Collection: Collect the fraction that distills at the boiling point of allyl cinnamate
(150-152 °C at 15 mmHg).[3] Monitor the temperature at the head of the column to ensure

proper separation.[18]

Analytical Characterization
NMR Spectroscopy:

Sample Preparation: Dissolve a small amount of the purified product in a deuterated solvent

(e.g., CDCl₃) in an NMR tube.[11]

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a suitable NMR spectrometer.[11] The

resulting spectra can be compared with reference data to confirm the structure.[6][10]

IR Spectroscopy:

Sample Preparation: For a liquid sample like allyl cinnamate, a thin film can be prepared by

placing a drop of the neat liquid between two KBr or NaCl salt plates.[19] Alternatively, an

ATR-FTIR spectrometer can be used by placing a drop directly on the crystal.[12]

Data Acquisition: Acquire the FTIR spectrum over the standard range (e.g., 4000-400 cm⁻¹).

[19] The spectrum should show characteristic peaks for the ester carbonyl (C=O) group, C=C

double bonds, and aromatic C-H bonds.

Mass Spectrometry (GC-MS):

Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent

(e.g., dichloromethane or ethyl acetate).[12][19]
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GC-MS Conditions: Inject the sample into a GC-MS system equipped with a suitable

capillary column (e.g., non-polar DB-5ms). Use a temperature program to separate the

components.[12][19]

Data Analysis: The mass spectrometer, typically using electron ionization (EI), will generate a

mass spectrum for the eluting compound. This spectrum can be compared with library data

(e.g., NIST) to confirm the identity and assess the purity of the allyl cinnamate.[12][13]

Reactivity and Biological Activity
Allyl cinnamate, as an ester, can undergo hydrolysis under acidic or basic conditions to yield

cinnamic acid and allyl alcohol. The presence of two double bonds (one in the allyl group and

one in the cinnamate backbone) allows for addition reactions.

Recent studies have highlighted the antimicrobial potential of cinnamic acid derivatives.[20][21]

Cinnamate esters have shown activity against various pathogenic fungi and bacteria.[16][22]

While specific studies on allyl cinnamate are limited, the general mechanism for cinnamates is

believed to involve the disruption of the microbial cell membrane and interaction with cellular

components like ergosterol in fungi.[8][13]
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Membrane Disruption &
Permeability Increase
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(Nucleic Acids, Proteins)
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Caption: Postulated antimicrobial mechanism of action for cinnamate esters.

Safety and Handling
Allyl cinnamate is considered moderately toxic by ingestion and can be a human skin irritant.

[9] When heated to decomposition, it may emit acrid smoke and irritating fumes.[9] Standard

laboratory safety precautions should be followed.

Handling: Handle in a well-ventilated area. Wear suitable protective clothing, including

chemical-impermeable gloves and safety goggles.[15] Avoid contact with skin and eyes and

inhalation of vapors.[8][15]

First Aid: In case of skin contact, wash immediately with copious amounts of water.[14] If eye

contact occurs, rinse cautiously with water for several minutes.[15] If swallowed, get medical

help.[15]

Fire: Use dry powder or carbon dioxide extinguishers in the event of a fire.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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